molecular formula C15H12Cl2N2O B5604094 N'-(2,4-dichlorobenzylidene)-2-methylbenzohydrazide

N'-(2,4-dichlorobenzylidene)-2-methylbenzohydrazide

Cat. No. B5604094
M. Wt: 307.2 g/mol
InChI Key: GTUKWTCRFDVUOX-GIJQJNRQSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N'-(2,4-dichlorobenzylidene)-2-methylbenzohydrazide is a hydrazone compound derived from benzohydrazide, characterized by its distinct molecular structure and properties. It's synthesized from benzohydrazide and different benzaldehydes (Lei et al., 2013).

Synthesis Analysis

The synthesis involves the condensation reaction of 4-methylbenzohydrazide with 2,4-dichlorobenzaldehyde. This synthesis is characterized by physicochemical methods and single crystal X-ray diffraction (Yang, 2011).

Molecular Structure Analysis

The compound crystallizes in various space groups, with different unit cell parameters reflecting its molecular structure. The structure is stabilized by intermolecular hydrogen bonds and π…π stacking interactions (Lei et al., 2013).

Chemical Reactions and Properties

These compounds demonstrate reactivity typical of hydrazones, with potential for further chemical transformations. The presence of dichlorobenzylidene enhances its reactivity (Yang, 2011).

Physical Properties Analysis

The physical properties, including the crystal structure and molecular geometry, are detailed through X-ray diffraction and physicochemical characterizations. These properties are influenced by the compound's specific molecular configuration (Lei et al., 2013).

Chemical Properties Analysis

Chemically, this compound is characterized by its hydrazone structure, which contributes to its unique chemical properties, such as reactivity and potential for various applications in chemical synthesis (Yang, 2011).

Safety and Hazards

Sigma-Aldrich provides N’-(2,4-dichlorobenzylidene)-2-methylbenzohydrazide as part of a collection of rare and unique chemicals. They do not collect analytical data for this product, and the buyer assumes responsibility to confirm product identity and/or purity . All sales are final .

properties

IUPAC Name

N-[(E)-(2,4-dichlorophenyl)methylideneamino]-2-methylbenzamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H12Cl2N2O/c1-10-4-2-3-5-13(10)15(20)19-18-9-11-6-7-12(16)8-14(11)17/h2-9H,1H3,(H,19,20)/b18-9+
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GTUKWTCRFDVUOX-GIJQJNRQSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=CC=C1C(=O)NN=CC2=C(C=C(C=C2)Cl)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC1=CC=CC=C1C(=O)N/N=C/C2=C(C=C(C=C2)Cl)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H12Cl2N2O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

307.2 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.